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Compound of Interest

Compound Name: Myristic Acid

CAS No.: 62217-70-3

Cat. No.: B3334301

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is a critical component of laboratory operations. This

guide provides essential information and step-by-step procedures for the proper disposal of

myristic acid, a common saturated fatty acid used in various research and development

applications. Adherence to these guidelines will help maintain a safe laboratory environment

and ensure regulatory compliance.

Immediate Safety and Handling Considerations
Before disposal, it is crucial to handle myristic acid with appropriate care. Although not

classified as a hazardous substance, good industrial hygiene practices should always be

observed.[1] Myristic acid is a white, solid substance that may form combustible dust

concentrations in the air.[1] Therefore, it is important to avoid generating dust and to keep the

chemical away from ignition sources.[1][2]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields.
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Hand Protection: Wear suitable chemical-resistant gloves.

Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator.[3]

Body Protection: Wear a lab coat.

Step-by-Step Disposal Procedures
The primary method for the disposal of myristic acid is to treat it as chemical waste and

dispose of it in accordance with all applicable local, regional, and national regulations.[1][3][4]

Collection:

For spills, carefully sweep up the solid material.[1][3] Use non-sparking tools to avoid

ignition sources.[1]

Place the collected myristic acid into a clearly labeled, suitable container for chemical

waste.[1][3] Ensure the container is kept tightly closed.[5]

Waste Classification:

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[3] While myristic acid is not typically classified as hazardous, this

determination should be made in consultation with local, regional, and national hazardous

waste regulations to ensure complete and accurate classification.[3]

Storage Pending Disposal:

Store the waste container in a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents, bases, and reducing agents.[2][3]

Final Disposal:

Dispose of the contents and the container in accordance with all local, regional, national,

and international regulations.[1][4] This may involve sending the waste to a licensed

hazardous material disposal company.

Do not discharge myristic acid into drains, water courses, or onto the ground.[1][6]
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Contaminated Packaging:

Empty containers may retain product residue and should be handled in the same way as

the substance itself.[1][7] Empty containers should be taken to an approved waste

handling site for recycling or disposal.[1]

Quantitative Data Summary
While extensive quantitative data for disposal is limited in the provided resources, the following

table summarizes relevant physical and ecological properties of myristic acid.

Property Value Citation

Melting Point 50 - 57 °C / 122 - 134.6 °F [3]

Boiling Point
326 °C / 618.8 °F @ 760

mmHg
[3]

Flash Point > 110 °C / > 230 °F [3]

Partition Coefficient (log Pow) 5.9 - 6.11 [1][3]

Biodegradability Readily biodegradable [2][4]

Aquatic Toxicity (LC50)
118 mg/l (Japanese

ricefish/medaka) - 96h
[7]

Myristic Acid Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

myristic acid in a laboratory setting.
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Caption: Decision workflow for the proper disposal of myristic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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